Cas no 2034329-86-5 (5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide)

5-(Furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a furan-oxazole-pyrazole scaffold, which may exhibit potential applications in medicinal chemistry and material science. Its structural complexity, incorporating multiple aromatic and heterocyclic moieties, suggests possible utility as a pharmacophore in drug discovery, particularly for targeting specific biological pathways. The presence of furan and pyrazole rings enhances its potential for π-stacking interactions and hydrogen bonding, which could improve binding affinity in ligand-receptor studies. This compound may also serve as a versatile intermediate for further synthetic modifications due to its reactive functional groups. Further research is required to fully elucidate its physicochemical and biological properties.
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide structure
2034329-86-5 structure
Product Name:5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
CAS No:2034329-86-5
MF:C17H14N4O4
MW:338.31746339798
CID:5334644
Update Time:2025-06-09

5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)isoxazole-3-carboxamide
    • 5-(furan-2-yl)-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-1,2-oxazole-3-carboxamide
    • 5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
    • Inchi: 1S/C17H14N4O4/c22-17(14-8-16(25-20-14)15-2-1-6-24-15)18-4-5-21-10-13(9-19-21)12-3-7-23-11-12/h1-3,6-11H,4-5H2,(H,18,22)
    • InChI Key: ONOMBECQSAUTRK-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1)C1C=NN(C=1)CCNC(C1C=C(C2=CC=CO2)ON=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 466
  • XLogP3: 1.4
  • Topological Polar Surface Area: 99.2

5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6525-7593-2μmol
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6525-7593-5μmol
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6525-7593-10μmol
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6525-7593-20μmol
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6525-7593-1mg
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
1mg
$54.0 2023-09-08
Life Chemicals
F6525-7593-2mg
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
2mg
$59.0 2023-09-08
Life Chemicals
F6525-7593-3mg
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
3mg
$63.0 2023-09-08
Life Chemicals
F6525-7593-4mg
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
4mg
$66.0 2023-09-08
Life Chemicals
F6525-7593-5mg
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
5mg
$69.0 2023-09-08
Life Chemicals
F6525-7593-10mg
5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide
2034329-86-5
10mg
$79.0 2023-09-08

Additional information on 5-(furan-2-yl)-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide

Introduction to 5-(Furan-2-yl)-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034329-86-5)

5-(Furan-2-yl)-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034329-86-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of furan and pyrazole moieties further enhances its pharmacological profile, making it a promising candidate for drug development.

The molecular structure of 5-(Furan-2-yl)-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide is characterized by a central oxazole ring linked to a furan moiety at the 5-position and an amide group at the 3-position. The amide group is substituted with a 2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl chain, which adds complexity and functionality to the molecule. This intricate structure provides multiple points of interaction with biological targets, potentially leading to enhanced binding affinity and selectivity.

Recent studies have focused on the biological activities of 5-(Furan-2-yl)-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial activity. Preliminary studies have demonstrated that 5-(Furan-2-yl)-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}-1,2-oxazole-3-carboxamide exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant pathogens.

In addition to its anti-inflammatory and antimicrobial properties, 5-(Furan-2-yl)-N-{2-[4-(Furan-3-y l)-1H-pyrazol -1 - yl ] e th yl } - 1 , 2 - ox az ol e - 3 - car box am ide has also shown promise in cancer research. In vitro studies using human cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including the modulation of cell cycle progression and the activation of pro-apoptotic pathways. These findings suggest that it may have potential as an anticancer agent.

The pharmacokinetic properties of 5-(Furan - 2 - yl ) - N - { 2 - [ 4 - ( fur an - 3 - yl ) - 1 H - py raz ol - 1 - yl ] e th yl } - 1 , 2 - ox az ol e - 3 - car box am ide have also been investigated. Initial studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in vivo.

To date, several clinical trials have been initiated to evaluate the therapeutic potential of 5 -( F ur an - 2 - y l ) - N -( 2 -( 4 -( f ur an - 3 - y l ) - 1 H-py raz ol - 1-y l ) e th yl ) - 1 , 2-o x az ol e - 3-c ar box am ide. Early results from phase I trials have shown promising safety profiles and preliminary evidence of efficacy in treating various conditions. These trials are ongoing, and more data will be available in the coming years.

In conclusion, 5 -( F ur an - 2-y l ) - N -( 2 -( 4 -( f ur an - 3-y l ) - 1 H-py raz ol - 1-y l ) e th yl ) - 1 , 2-o x az ol e - 3-c ar box am ide (CAS No . 2034329 –86 –5) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited